2-Cyclopropyl-5-(1-tosylpiperidin-4-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-cyclopropyl-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H21N3O3S/c1-12-2-6-15(7-3-12)24(21,22)20-10-8-14(9-11-20)17-19-18-16(23-17)13-4-5-13/h2-3,6-7,13-14H,4-5,8-11H2,1H3
• InChI Key: XVWRQPIQOCLFJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C4CC4
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

2-Cyclopropyl-5-(1-tosylpiperidin-4-yl)-1,3,4-oxadiazole is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicinal chemistry. It is a heterocyclic organic compound that contains a five-membered oxadiazole ring and a piperidine ring. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Structural Studies

2-Cyclopropyl-5-(1-tosylpiperidin-4-yl)-1,3,4-oxadiazole and its analogs have been synthesized and structurally analyzed for various scientific applications. The synthesis of related 1,3,4-oxadiazole derivatives involves the reaction of tosyl chloride with specific carboxylates under basic conditions, leading to compounds with potential biological activities. Structural elucidation of these compounds utilizes modern spectroscopic techniques, including IR, 1H-NMR, and EI-MS, to confirm their composition and structure. Notably, the study of concomitant polymorphic forms of similar compounds has provided insights into their stability and crystal structures, which are essential for understanding their biological activities and material properties (Sattar et al., 2020; Shishkina et al., 2020).

Biological Activities

The biological activities of 1,3,4-oxadiazole derivatives, including those similar to 2-Cyclopropyl-5-(1-tosylpiperidin-4-yl)-1,3,4-oxadiazole, have been extensively studied. These compounds exhibit a range of biological effects, such as antimicrobial, anti-inflammatory, and analgesic activities. The synthesis and evaluation of these derivatives have revealed their potential as antimicrobial agents against various bacterial strains. Additionally, some derivatives have shown significant anti-inflammatory and analgesic effects in preclinical models, suggesting their potential therapeutic applications (Jafari et al., 2017; Akhter et al., 2009).

Material Science Applications

In addition to biological activities, 1,3,4-oxadiazole derivatives have been explored for their applications in material science, particularly in the development of organic light-emitting diodes (OLEDs). The use of specific 1,3,4-oxadiazole compounds as ancillary ligands in iridium(III) complexes has led to the development of efficient OLEDs with low efficiency roll-off, demonstrating the versatility of these compounds beyond biological applications (Jin et al., 2014).